Cas no 2680820-97-5 (benzyl N-{2-hydroxy-1-3-(trifluoromethyl)phenylethyl}carbamate)

• Product Name: benzyl N-{2-hydroxy-1-3-(trifluoromethyl)phenylethyl}carbamate
• CAS No: 2680820-97-5
• MF: C₁₇H₁₆F₃NO₃
• MW: 339.309055328369
• CID: 5625783
• PubChem ID: 72305242
• Update Time: 2025-05-23

benzyl N-{2-hydroxy-1-3-(trifluoromethyl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296847
• benzyl N-{2-hydroxy-1-[3-(trifluoromethyl)phenyl]ethyl}carbamate
• 2680820-97-5
• benzyl N-{2-hydroxy-1-3-(trifluoromethyl)phenylethyl}carbamate

• Inchi： 1S/C17H16F3NO3/c18-17(19,20)14-8-4-7-13(9-14)15(10-22)21-16(23)24-11-12-5-2-1-3-6-12/h1-9,15,22H,10-11H2,(H,21,23)
• InChI Key： NDAWBRNALCFJQD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(CO)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 339.10822786g/mol
• Monoisotopic Mass: 339.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{2-hydroxy-1-3-(trifluoromethyl)phenylethyl}carbamate

Comprehensive Overview of Benzyl N-{2-hydroxy-1-3-(trifluoromethyl)phenylethyl}carbamate (CAS No. 2680820-97-5)

Benzyl N-{2-hydroxy-1-3-(trifluoromethyl)phenylethyl}carbamate (CAS No. 2680820-97-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl group and carbamate functionality, is often explored for its potential applications in drug development and biochemical studies. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in the synthesis of more complex molecules.

The presence of the trifluoromethyl moiety in Benzyl N-{2-hydroxy-1-3-(trifluoromethyl)phenylethyl}carbamate enhances its metabolic stability and lipophilicity, traits that are highly sought after in modern drug design. These properties are crucial for improving the bioavailability and efficacy of therapeutic agents. As a result, this compound is frequently discussed in the context of structure-activity relationship (SAR) studies, where scientists aim to optimize molecular interactions for better pharmacological outcomes.

In recent years, the demand for fluorinated compounds like Benzyl N-{2-hydroxy-1-3-(trifluoromethyl)phenylethyl}carbamate has surged due to their versatility in addressing challenges in drug discovery. Fluorination is a key strategy for enhancing the binding affinity and selectivity of drug candidates, making this compound a topic of interest in AI-driven drug discovery platforms. Computational tools and machine learning models are increasingly being employed to predict the behavior of such molecules, reducing the time and cost associated with traditional experimental methods.

Another area where Benzyl N-{2-hydroxy-1-3-(trifluoromethyl)phenylethyl}carbamate finds relevance is in the development of protease inhibitors. Proteases play a critical role in various biological processes, and their dysregulation is linked to numerous diseases. The carbamate group in this compound can act as a reversible or irreversible inhibitor, depending on the target enzyme, making it a versatile tool for researchers. This adaptability has led to its inclusion in studies focusing on infectious diseases and cancer therapeutics.

From a synthetic chemistry perspective, the preparation of Benzyl N-{2-hydroxy-1-3-(trifluoromethyl)phenylethyl}carbamate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are routinely used to characterize this compound, ensuring its suitability for further applications. The growing interest in green chemistry has also prompted researchers to explore more sustainable synthetic routes for such molecules.

In the context of personalized medicine, Benzyl N-{2-hydroxy-1-3-(trifluoromethyl)phenylethyl}carbamate is being investigated for its potential to tailor treatments based on individual genetic profiles. The compound's ability to interact with specific biological targets makes it a promising candidate for precision therapeutics. This aligns with the broader trend in healthcare, where there is a shift towards more targeted and effective treatments with fewer side effects.

As the scientific community continues to explore the applications of Benzyl N-{2-hydroxy-1-3-(trifluoromethyl)phenylethyl}carbamate, its role in advancing biotechnology and pharmaceutical innovation becomes increasingly evident. Whether it's through computational modeling, drug delivery systems, or enzyme inhibition, this compound exemplifies the intersection of chemistry and biology in solving real-world health challenges. Its study not only contributes to the academic understanding of molecular interactions but also paves the way for the next generation of therapeutic agents.